4-[3-(4-aminophenyl)-5-[3,6,8-tris[3,5-bis(4-aminophenyl)phenyl]pyren-1-yl]phenyl]aniline

Specification

• Molecular Formula: C88H66N8
• Molecular Weight: 1235.5 g/mol
• IUPAC Name: 4-[3-(4-aminophenyl)-5-[3,6,8-tris[3,5-bis(4-aminophenyl)phenyl]pyren-1-yl]phenyl]aniline
• Standard InChI: InChI=1S/C88H66N8/c89-71-17-1-51(2-18-71)59-37-60(52-3-19-72(90)20-4-52)42-67(41-59)83-49-84(68-43-61(53-5-21-73(91)22-6-53)38-62(44-68)54-7-23-74(92)24-8-54)80-35-36-82-86(70-47-65(57-13-29-77(95)30-14-57)40-66(48-70)58-15-31-78(96)32-16-58)50-85(81-34-33-79(83)87(80)88(81)82)69-45-63(55-9-25-75(93)26-10-55)39-64(46-69)56-11-27-76(94)28-12-56/h1-50H,89-96H2
• Standard InChI Key: VUAVJNGAHSLHBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=CC(=C2)C3=CC(=C4C=CC5=C(C=C(C6=C5C4=C3C=C6)C7=CC(=CC(=C7)C8=CC=C(C=C8)N)C9=CC=C(C=C9)N)C1=CC(=CC(=C1)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N)C1=CC(=CC(=C1)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N)C1=CC=C(C=C1)N)N

Introduction

Synthesis and Characterization

• Synthesis: The synthesis of such a complex molecule would likely involve multiple steps, including Suzuki coupling reactions to attach the phenyl groups to the pyrene core and potentially other cross-coupling reactions to form the final structure. The use of palladium catalysts and appropriate ligands would be crucial for efficient coupling reactions.

• Characterization: Techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy would be essential for confirming the structure and purity of the compound. Single-crystal X-ray diffraction could provide detailed structural information if crystals are obtainable.

Potential Applications

• Materials Science: Compounds with such complex structures are often used in the synthesis of Covalent Organic Frameworks (COFs) or other advanced materials. These materials have applications in gas storage, catalysis, and optoelectronics.

• Biological Applications: While not directly mentioned, compounds with aromatic amines can exhibit biological activity, such as antimicrobial properties, depending on their specific structure and functional groups.

Data Tables

Given the lack of specific data on this compound, we can create a hypothetical table based on similar compounds:

Property	Hypothetical Value
Molecular Formula	C_{n}H_{m}N_{o}
Molecular Weight	>1000 g/mol
Synthesis Method	Multi-step cross-coupling reactions
Characterization Techniques	NMR, MS, IR, X-ray diffraction

Research Findings

Research on similar compounds suggests that they can be used in various applications, including:

• Optoelectronics: Due to their conjugated structures, these compounds can exhibit interesting optical properties.

• Materials Science: They are useful in creating porous materials for gas storage and separation.

• Biological Studies: Some aromatic amines show antimicrobial activity, though this would depend on the specific structure.